Cas no 1803798-21-1 (Methyl 2-bromo-5-(2-oxopropyl)benzoate)

• Product Name: Methyl 2-bromo-5-(2-oxopropyl)benzoate
• CAS No: 1803798-21-1
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 4950897
• Update Time: 2025-06-09

Methyl 2-bromo-5-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-(2-oxopropyl)benzoate

• Inchi： 1S/C11H11BrO3/c1-7(13)5-8-3-4-10(12)9(6-8)11(14)15-2/h3-4,6H,5H2,1-2H3
• InChI Key： WJKVNIPERLHCNY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)OC)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-bromo-5-(2-oxopropyl)benzoate

Methyl 2-bromo-5-(2-oxopropyl)benzoate (CAS No. 1803798-21-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromo-5-(2-oxopropyl)benzoate, identified by its CAS number 1803798-21-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of both bromine and ester functionalities, make it a versatile building block for medicinal chemists.

The< strong>2-bromo substituent on the benzoate ring enhances the electrophilicity of the aromatic system, facilitating nucleophilic aromatic substitution reactions. This property is particularly valuable in constructing complex heterocyclic scaffolds, which are often found in modern drug candidates. Additionally, the< strong>5-(2-oxopropyl) moiety introduces a polar aliphatic side chain, which can influence both the solubility and metabolic stability of derived compounds. These characteristics make Methyl 2-bromo-5-(2-oxopropyl)benzoate an indispensable tool in drug discovery pipelines.

In recent years, there has been a surge in research focused on developing novel treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Methyl 2-bromo-5-(2-oxopropyl)benzoate has emerged as a key precursor in the synthesis of small-molecule modulators that target amyloid-beta aggregation and tau protein hyperphosphorylation. For instance, studies have demonstrated its utility in generating derivatives that exhibit potent inhibitory effects on β-site APP-cleaving enzyme 1 (BACE1), a critical enzyme in amyloid-beta production. These findings highlight the compound's potential in developing next-generation therapeutics for neurodegenerative conditions.

Beyond its applications in neurology, Methyl 2-bromo-5-(2-oxopropyl)benzoate has also shown promise in addressing inflammatory diseases. Researchers have leveraged its structural framework to design molecules that inhibit cyclooxygenase (COX) enzymes, which play a pivotal role in inflammation and pain pathways. By modifying the< strong>2-bromo and< strong>5-(2-oxopropyl) groups, chemists have been able to fine-tune the pharmacokinetic properties of these derivatives, enhancing their efficacy and reducing side effects. Such advancements underscore the compound's versatility and its importance in therapeutic development.

The synthesis of Methyl 2-bromo-5-(2-oxopropyl)benzoate typically involves multi-step organic reactions, starting from commercially available benzoic acid derivatives. The introduction of the bromine atom at the 2-position is often achieved through electrophilic aromatic substitution reactions, while the< strong>5-(2-oxopropyl) group is typically installed via nucleophilic addition to an ester or ketone precursor. These synthetic routes highlight the compound's accessibility and scalability, making it a practical choice for industrial applications.

In conclusion, Methyl 2-bromo-5-(2-oxopropyl)benzoate (CAS No. 1803798-21-1) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural attributes enable the synthesis of diverse bioactive molecules targeting various therapeutic areas, particularly neurological and inflammatory disorders. As research continues to uncover new applications for this intermediate, its importance in modern drug discovery is likely to grow even further.